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Compound of Interest

Compound Name: FV 100-d7

Cat. No.: B15600426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance on the safe handling, operation, and

disposal of FV 100-d7, a deuterated nucleoside analogue of FV 100 used in antiviral research,

particularly for the treatment of herpes zoster. Given that a specific Safety Data Sheet (SDS)

for FV 100-d7 is not readily available in public domains, the following recommendations are

based on the general principles of handling potent pharmaceutical compounds and deuterated

substances in a laboratory setting.

It is imperative to obtain the substance-specific SDS from your supplier before commencing

any work. The information below should be considered as a baseline for risk assessment and

planning.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure and ensure personal safety when handling FV
100-d7. The following table summarizes the recommended PPE for various laboratory

operations.
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Operation
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Dry Powder)

- Primary: Certified Fume Hood or Glove Box-

Respiratory: NIOSH-approved respirator with

P100 filters (if not in a contained space)- Hand

Protection: Double-gloving with nitrile gloves-

Eye Protection: Chemical safety goggles- Body

Protection: Lab coat, disposable sleeves

Solution Preparation and Handling

- Primary: Chemical Fume Hood- Hand

Protection: Nitrile gloves- Eye Protection:

Chemical safety goggles or face shield- Body

Protection: Lab coat

General Laboratory Use

- Hand Protection: Nitrile gloves- Eye Protection:

Safety glasses with side shields- Body

Protection: Lab coat

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for the safe handling of FV 100-d7. The following workflow

outlines the key steps from receiving to disposal.
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Receiving and Storage

Preparation

Experimentation

Waste Disposal
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(Verify Integrity)

Store in a designated,
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Weighing in a
containment unit

(Fume Hood/Glove Box)

Retrieve from storage

Dissolve in an
appropriate solvent

Use appropriate PPE

Conduct experiment
(e.g., cell culture)

Analyze results

Collect all contaminated
waste in labeled containers

Post-experiment cleanup

Dispose according to
institutional and local

regulations for
chemical/pharmaceutical waste

Click to download full resolution via product page

Caption: General workflow for handling FV 100-d7 in a laboratory setting.
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Disposal Plan
Proper disposal of FV 100-d7 and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused FV 100-d7 (Solid)

- Collect in a clearly labeled, sealed container.-

Dispose of as hazardous chemical waste

through your institution's environmental health

and safety (EHS) office.

Solutions Containing FV 100-d7

- Collect in a sealed, labeled waste container.-

Do not pour down the drain.- Dispose of as

chemical waste via your EHS office.

Contaminated Labware (e.g., pipette tips, tubes)

- Collect in a designated, labeled hazardous

waste container.- Dispose of as solid chemical

waste.

Contaminated PPE (e.g., gloves, disposable

coats)

- Place in a designated hazardous waste bag.-

Dispose of according to your institution's

guidelines for chemically contaminated waste.

Key Disposal Considerations:

Segregation: Always segregate waste contaminated with FV 100-d7 from general laboratory

waste.

Labeling: All waste containers must be clearly labeled with the contents, including "FV 100-
d7" and appropriate hazard warnings.

Regulations: Adhere strictly to your institution's and local regulations for the disposal of

pharmaceutical and deuterated compounds.

Experimental Protocols
While specific experimental protocols will vary depending on the research objectives, the

handling of FV 100-d7 will generally fall within standard laboratory procedures for antiviral
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assays or pharmacokinetic studies. Below is a generalized methodology for preparing a stock

solution.

Preparation of a 10 mM Stock Solution of FV 100-d7

Pre-Weighing Preparation:

Ensure the analytical balance is located inside a certified chemical fume hood or a

balance enclosure.

Don all appropriate PPE as outlined in the table above for handling dry powder.

Prepare a sterile, amber-colored vial of an appropriate volume.

Weighing:

Tare the vial on the analytical balance.

Carefully weigh the desired amount of FV 100-d7 directly into the vial. For example, for 1

mL of a 10 mM solution, weigh out approximately 5.04 mg (Molecular Weight of FV 100-d7
is ~504.63 g/mol ).

Record the exact weight.

Solubilization:

In the chemical fume hood, add the appropriate solvent (e.g., DMSO) to the vial containing

the weighed FV 100-d7 to achieve the desired concentration.

Vortex or sonicate gently until the compound is completely dissolved.

Storage:

Label the vial clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C or -80°C as recommended for similar nucleoside

analogues to maintain stability.
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This guidance is intended to supplement, not replace, a thorough risk assessment and

adherence to your institution's safety protocols. Always prioritize safety and consult with your

EHS department for any specific questions or concerns regarding the handling and disposal of

FV 100-d7.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
FV 100-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600426#personal-protective-equipment-for-
handling-fv-100-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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